Cas no 1251556-40-7 (3-fluoro-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide)

• Product Name: 3-fluoro-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
• CAS No: 1251556-40-7
• MF: C₂₁H₁₉F₂N₅O₂
• MW: 411.404670953751
• CID: 5771948
• PubChem ID: 49665349
• Update Time: 2025-06-14

3-fluoro-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[1-[1-(3-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• 3-fluoro-N-(1-(1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• AKOS024485431
• F3406-7717
• 1251556-40-7
• 3-fluoro-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide

• Inchi： 1S/C21H19F2N5O2/c22-15-4-1-3-14(11-15)20(29)24-17-7-9-27(10-8-17)21(30)19-13-28(26-25-19)18-6-2-5-16(23)12-18/h1-6,11-13,17H,7-10H2,(H,24,29)
• InChI Key： AIQAUEKABPDYTN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1CCN(C(C2=CN(C3C=CC=C(C=3)F)N=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 411.15068119g/mol
• Monoisotopic Mass: 411.15068119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-fluoro-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide

Comprehensive Overview of 3-fluoro-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide (CAS No. 1251556-40-7)

The compound 3-fluoro-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide (CAS No. 1251556-40-7) is a fluorinated benzamide derivative with a unique triazole-piperidine scaffold. This structure has garnered significant attention in medicinal chemistry due to its potential applications in drug discovery and development. The presence of fluorine atoms and the 1,2,3-triazole moiety enhances its metabolic stability and binding affinity, making it a promising candidate for targeting various biological pathways.

Recent studies highlight the growing interest in fluorinated compounds, particularly those incorporating heterocyclic frameworks like 1,2,3-triazoles. These compounds are often explored for their role in modulating protein-protein interactions and enzyme inhibition. The piperidine ring in this molecule further contributes to its pharmacokinetic properties, improving bioavailability and tissue penetration. Researchers are actively investigating its potential in addressing unmet medical needs, aligning with the current trend of personalized medicine and targeted therapies.

From a synthetic perspective, the preparation of 3-fluoro-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide involves multi-step organic transformations, including click chemistry for triazole formation and amide coupling reactions. The use of fluorinated building blocks ensures high selectivity and yield, which is critical for scalable production. This compound's synthetic versatility makes it a valuable intermediate for further derivatization, catering to the demand for novel chemical entities in pharmaceutical R&D.

In the context of drug discovery, this compound's molecular docking profiles suggest affinity for kinases and GPCRs, which are hot targets in oncology and neurology. Its lipophilicity and hydrogen-bonding capacity are optimized for blood-brain barrier penetration, a key consideration for CNS-active drugs. These attributes resonate with the increasing focus on neurodegenerative diseases and cancer therapeutics, as evidenced by rising search queries for "fluorinated kinase inhibitors" and "triazole-based CNS drugs."

Beyond therapeutics, CAS No. 1251556-40-7 is also relevant in chemical biology for probe development. Its fluorescent properties and stability under physiological conditions enable real-time tracking of biological processes, addressing the need for advanced imaging tools. This aligns with the surge in interest for small-molecule probes in academic and industrial research, as seen in trending publications and patent filings.

In summary, 3-fluoro-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide represents a multifaceted compound with broad applicability. Its design leverages contemporary trends in fluorine chemistry and heterocyclic diversification, positioning it at the forefront of innovation in life sciences. As research progresses, this molecule is poised to play a pivotal role in next-generation therapeutics and diagnostic tools.